Cas no 2227727-15-1 (rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227727-15-1
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 5817936
• PubChem ID: 165678358
• Update Time: 2025-05-25

rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• EN300-1944890
• 2227727-15-1
• rac-(1R,3R)-2,2-dimethyl-3-[4-methyl-3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H15F3O2/c1-7-4-5-8(6-9(7)14(15,16)17)10-11(12(18)19)13(10,2)3/h4-6,10-11H,1-3H3,(H,18,19)/t10-,11+/m1/s1
• InChI Key： KOOURRITVOVAPU-MNOVXSKESA-N
• SMILES： FC(C1=C(C)C=CC(=C1)[C@@H]1[C@@H](C(=O)O)C1(C)C)(F)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS: 2227727-15-1)

The compound rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS: 2227727-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique trifluoromethyl and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and metabolic disorders.

Recent studies have focused on elucidating the compound's mechanism of action, pharmacokinetics, and synthetic pathways. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent modulator of peroxisome proliferator-activated receptors (PPARs), which are critical targets in the treatment of metabolic diseases such as diabetes and dyslipidemia. The study demonstrated that the compound exhibits high selectivity for PPAR-γ, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic potential, advancements in the synthetic methodology of rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid have been reported. A recent paper in Organic Letters described an efficient enantioselective synthesis route utilizing asymmetric cyclopropanation, which significantly improves the yield and purity of the desired enantiomer. This methodological breakthrough is expected to facilitate large-scale production and further pharmacological evaluation.

Ongoing preclinical studies are investigating the compound's safety profile and efficacy in animal models. Preliminary results indicate favorable bioavailability and minimal off-target effects, positioning it as a strong candidate for clinical trials. Researchers are also exploring its potential applications beyond metabolic disorders, including its anti-inflammatory properties in models of autoimmune diseases.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future research directions may include structure-activity relationship (SAR) studies and the development of derivatives with enhanced pharmacological properties.